Cas no 1804439-90-4 (Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804439-90-4
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838310
• Update Time: 2025-05-19

Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)5-6(20-10(13,14)15)4(7(11)12)3-17-8(5)16/h3,7H,2H2,1H3
• InChI Key： BJLWREXAFCAXBI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(=C(C=N1)C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 5-(Difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804439-90-4): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804439-90-4) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethoxy substituents, offers a wide range of potential applications in drug discovery and development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. This is particularly important in the development of drugs that require prolonged exposure to achieve therapeutic effects. The iodo substituent, on the other hand, provides a versatile handle for further chemical modifications, making it an attractive moiety for synthetic chemists. The trifluoromethoxy group contributes to the overall lipophilicity and electronic properties of the molecule, which can be crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, making it a promising lead for the development of broad-spectrum antiviral agents.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cellular signaling pathways involved in tumor progression.

The synthesis of Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethoxy groups onto a pyridine scaffold. This process typically starts with a substituted pyridine derivative, which undergoes a series of functional group transformations to yield the final product.

The physical and chemical properties of Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety and handling, Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate should be stored under dry conditions at temperatures below 20°C to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to minimize exposure risks.

The future prospects for Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and target delivery to specific tissues or organs.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804439-90-4) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.